N-(2-chlorophenyl)-5-(4-methoxyphenyl)oxazole-2-carboxamide
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Overview
Description
N-(2-chlorophenyl)-5-(4-methoxyphenyl)oxazole-2-carboxamide, also known as OXA-23 inhibitor, is a chemical compound that has been extensively studied for its potential use in treating bacterial infections.
Scientific Research Applications
Organic Synthesis and Application
The oxazole compound has been implicated in the synthesis of macrolides and other complex molecules. Oxazoles can act as masked forms of activated carboxylic acids, useful in synthesizing macrolides like recifeiolide and curvularin, highlighting the compound's significance in complex organic synthesis processes (Wasserman et al., 1981).
Antimicrobial Activity
N-(2-chlorophenyl)-5-(4-methoxyphenyl)oxazole-2-carboxamide and related compounds have been evaluated for their antimicrobial properties. A study synthesized derivatives targeting antimicrobial efficacy against various bacteria and fungi, demonstrating the potential of such compounds in developing new antimicrobial agents (Desai et al., 2011).
Modulation of Biological Activities
The compound and its derivatives have been explored for their ability to modulate biological activities. For instance, certain 5-phenyloxazoles, including derivatives similar in structure to this compound, have shown the capability to modulate adenylate cyclase, acting as positive or negative modulators. This suggests potential applications in pharmacological research and drug development for targeting specific receptor pathways (Khan et al., 2003).
Inhibition Studies
Additionally, derivatives of the oxazole compound have been synthesized and tested for their inhibitory activities against enzymes like lipase and α-glucosidase. The findings indicate that certain derivatives can effectively inhibit these enzymes, suggesting possible applications in treating diseases related to enzyme dysfunction (Bekircan et al., 2015).
Mechanism of Action
Target of Action
This compound is part of a collection of rare and unique chemicals provided to early discovery researchers , and its specific target may be under investigation.
Biochemical Pathways
As this compound is part of a collection of unique chemicals for early discovery research , the affected pathways and their downstream effects may be under investigation.
Result of Action
As this compound is part of a collection of unique chemicals for early discovery research , these effects may be under investigation.
properties
IUPAC Name |
N-(2-chlorophenyl)-5-(4-methoxyphenyl)-1,3-oxazole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2O3/c1-22-12-8-6-11(7-9-12)15-10-19-17(23-15)16(21)20-14-5-3-2-4-13(14)18/h2-10H,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJJGLMMZOLCVJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CN=C(O2)C(=O)NC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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